Cas no 1153558-06-5 (5-(propane-1-sulfonyl)methylfuran-2-carboxylic acid)

• Product Name: 5-(propane-1-sulfonyl)methylfuran-2-carboxylic acid
• CAS No: 1153558-06-5
• MF: C₉H₁₂O₅S
• MW: 232.253582000732
• CID: 5230624
• PubChem ID: 43444487
• Update Time: 2025-05-24

5-(propane-1-sulfonyl)methylfuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-[(propane-1-sulfonyl)methyl]furan-2-carboxylic acid
• 5-((Propylsulfonyl)methyl)furan-2-carboxylic acid
• 5-(Propane-1-sulfonylmethyl)-furan-2-carboxylic acid
• 5-(propane-1-sulfonyl)methylfuran-2-carboxylic acid

• Inchi： 1S/C9H12O5S/c1-2-5-15(12,13)6-7-3-4-8(14-7)9(10)11/h3-4H,2,5-6H2,1H3,(H,10,11)
• InChI Key： SVHBLLZYGZKVPN-UHFFFAOYSA-N
• SMILES： S(CC1=CC=C(C(=O)O)O1)(CCC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 1
• Topological Polar Surface Area: 93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids

Additional information on 5-(propane-1-sulfonyl)methylfuran-2-carboxylic acid

Compound CAS No. 1153558-06-5: 5-(Propane-1-Sulfonyl)Methylfuran-2-Carboxylic Acid

The compound with CAS No. 1153558-06-5, known as 5-(Propane-1-Sulfonyl)Methylfuran-2-Carboxylic Acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a furan ring with a sulfonyl group and a carboxylic acid moiety. The sulfonyl group at the propane position adds significant functionality to the molecule, making it a versatile building block for various applications.

Recent studies have highlighted the potential of 5-(Propane-1-Sulfonyl)Methylfuran-2-Carboxylic Acid in drug discovery and development. Its ability to act as a bioisostere for other functional groups has made it a valuable tool in medicinal chemistry. Researchers have explored its role as a sulfonamide analog, which can mimic the activity of other biologically active compounds while offering improved pharmacokinetic properties.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the furan derivative. The introduction of the sulfonyl group is achieved through nucleophilic aromatic substitution or other advanced coupling reactions. The final step involves the installation of the carboxylic acid group, which can be accomplished via oxidation or direct synthesis methods. These methods have been optimized in recent years to improve yield and purity, making the compound more accessible for research purposes.

In terms of applications, 5-(Propane-1-Sulfonyl)Methylfuran-2-Carboxylic Acid has shown promise in several areas. In the pharmaceutical industry, it has been investigated as a potential lead compound for anti-inflammatory and anti-cancer therapies. Its ability to modulate key cellular pathways makes it an attractive candidate for drug development. Additionally, this compound has been explored in materials science for its potential use in creating advanced polymers and coatings with unique properties.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular docking studies have revealed its ability to bind to specific protein targets with high affinity, suggesting its potential as a lead compound for drug design. Furthermore, its stability under various physiological conditions has been validated through extensive in vitro testing, making it a robust candidate for further preclinical studies.

In conclusion, CAS No. 1153558-06-5: 5-(Propane-1-Sulfonyl)Methylfuran-2-Carboxylic Acid is a versatile and intriguing compound with a wide range of applications across multiple disciplines. Its unique structure, combined with its favorable chemical properties, positions it as a valuable asset in both academic research and industrial development. As ongoing research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.